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Compound of Interest

(6-Chloropyridin-2-
Compound Name:
YL)methanesulfonyl chloride

Cat. No.: B13288123

Get Quote

Identity & Physicochemical Characterization[1][2]

(6-Chloropyridin-2-yl)methanesulfonyl chloride is a highly reactive electrophile employed

primarily as a "warhead" for introducing the (6-chloropyridin-2-yl)methylsulfonyl pharmacophore
into drug candidates. Due to its high reactivity and hydrolytic instability, it is frequently
generated in situ or stored under rigorous anhydrous conditions.
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Property Detail

Chemical Name (6-Chloropyridin-2-yl)methanesulfonyl chloride
IUPAC Name (6-chloropyridin-2-yl)methanesulfonyl chloride
CAS Number Not Assigned (Custom/Transient Intermediate)*
Molecular Formula CeHsCI2NO2S

Molecular Weight 226.08 g/mol

Key Precursor CAS 33674-97-4 ((6-Chloropyridin-2-yl)methanol)
Physical State Pale yellow oil or low-melting solid (if isolated)

Soluble in DCM, THF, EtOAc; reacts violently

Solubilit
Y with water/alcohols

N Moisture sensitive; prone to hydrolysis to the
Stability ] ]
sulfonic acid

*Note: As a specialized intermediate often prepared fresh, this specific sulfonyl chloride does
not have a widely established CAS number in public registries like PubChem or Common
Chemistry. It is indexed via its stable precursors, primarily the alcohol (CAS 33674-97-4) or the
amine (CAS 1557921-62-6).

Structural Analysis

The molecule features a pyridine ring substituted at the 2-position with a methanesulfonyl
chloride group and at the 6-position with a chlorine atom.

» Electrophilic Center: The sulfonyl chloride sulfur atom (

) is highly susceptible to nucleophilic attack.

 Lipophilicity: The 6-chloro substituent increases lipophilicity (

) and metabolic stability compared to the unsubstituted pyridine analogue.

e Benzylic-like Reactivity: The methylene bridge (
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) connecting the pyridine and sulfonyl group activates the system, making it more reactive
(and less stable) than aryl sulfonyl chlorides.

Synthesis & Manufacturing Protocols

Because the isolated sulfonyl chloride is unstable, the industry standard is to synthesize it from
(6-chloropyridin-2-yl)ymethanol (CAS 33674-97-4). Two primary routes are employed depending
on scale and required purity.

Route A: The Thiol-Oxidation Pathway (High Purity)

This method avoids the formation of sulfonate ester byproducts but requires handling odorous
thiols.

o Chlorination: Convert alcohol to alkyl chloride using Thionyl Chloride (
).
o Thiolation: Displace chloride with Thiourea or Sodium Hydrosulfide (

) to form the thiol.

o Oxidative Chlorination: Treat the thiol with Chlorine gas (

) or N-Chlorosuccinimide (

) in aqueous acetic acid to yield the sulfonyl chloride.

Route B: The Sulfinate Salt Pathway (Scalable)

Preferred for safety as it avoids free chlorine gas.
o Mesylation/Chlorination: Convert alcohol to the alkyl chloride or mesylate.
 Sulfination: React with Sodium Sulfite (

) to form the sodium sulfonate salt.

e Chlorination: Treat the dry sulfonate salt with Thionyl Chloride (
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) or Phosphorus Pentachloride (

)

Visualization of Synthesis Pathways

Thiourea; then NaOH Thiol / Isothiouronium Cl2 (aq) or NCS/HCI

(6-Chloropyridin-2-yl)methanol | SOCI2, DCM _ | Alkyl Chloride / \> (6-Chloropyridin-2-yl)
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Click to download full resolution via product page

Caption: Dual synthetic pathways from the commercially available alcohol precursor. Route A
(top) via thiol oxidation; Route B (bottom) via sulfonate salt.

Reactivity & Mechanism|[2]

The core utility of (6-Chloropyridin-2-yl)methanesulfonyl chloride lies in its ability to form
sulfonamides, a privileged scaffold in drug discovery (e.g., for kinase inhibitors or GPCR
ligands).

Sulfonylation Mechanism

The reaction proceeds via a nucleophilic acyl substitution at the sulfur atom.
» Nucleophilic Attack: The amine nucleophile attacks the sulfur center.

« Elimination: Chloride ion is expelled as a leaving group.

o Deprotonation: A base (e.g., TEA, Pyridine) neutralizes the HCI byproduct.

Critical Consideration: Unlike aryl sulfonyl chlorides, this "benzylic-like" pyridine sulfonyl
chloride is prone to sulfene formation (elimination of HCI to form

) in the presence of strong bases. This highly reactive sulfene intermediate can lead to side
reactions. Therefore, mild bases (like pyridine or bicarbonate) and low temperatures (
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) are recommended.

Reactivity Diagram
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Caption: Mechanistic divergence: Direct substitution vs. Sulfene elimination pathway
dependent on base strength.[1]

Applications in Medicinal Chemistry
Fragment-Based Drug Design (FBDD)

The (6-chloropyridin-2-yl) moiety serves as a robust pharmacophore.

o Chlorine Atom: Provides a handle for further functionalization (e.g., Suzuki-Miyaura coupling)
or acts as a lipophilic anchor in a binding pocket.

o Pyridine Nitrogen: Acts as a hydrogen bond acceptor.

o Sulfonamide Linker: Provides a rigid geometry and H-bond donor/acceptor sites.

Late-Stage Functionalization
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The chloride at the 6-position allows for "late-stage" diversification. A library of sulfonamides
can be synthesized first, followed by modification of the pyridine ring via palladium-catalyzed
cross-coupling reactions to introduce aryl, heteroaryl, or alkyl groups.

Handling, Stability & Safety

This compound is corrosive and lachrymatory. Strict adherence to safety protocols is
mandatory.

Stability Profile

» Hydrolysis: Rapidly hydrolyzes in moist air to form (6-chloropyridin-2-yl)methanesulfonic acid
and HCI gas.

e Thermal: Unstable above
; risk of decomposition with gas evolution (

).

Standard Operating Procedure (SOP)

o Storage: Store under inert atmosphere (Argon/Nitrogen) at

e Solvents: Use only anhydrous solvents (DCM, THF, Acetonitrile).

e Quenching: Quench excess reagent with agueous ammonium chloride or dilute NaOH; do
not add water directly to the neat solid.

o PPE: Wear chemical-resistant gloves (nitrile/neoprene), safety goggles, and a face shield.
Handle only in a functioning fume hood.

References

o Synthesis of Pyridine Sulfonyl Chlorides: BenchChem Technical Notes. "Synthetic
Methodologies for the Preparation of Pyridine Sulfonyl Chloride Analogues.” Link
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e Precursor Availability: ChemicalBook. "(6-Chloropyridin-2-yl)methanol (CAS 33674-97-4)
Properties and Suppliers.” Link

» Sulfonyl Chloride Reactivity: Merck/Sigma-Aldrich. "Methanesulfonyl Chloride: Reactivity and
Handling Guide." Link

» Medicinal Chemistry Applications: National Institutes of Health (NIH). "Sulfonamide
Synthesis via Sulfonyl Chlorides in Drug Discovery." Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Products | Anka Chem [ankachem.in]

e To cite this document: BenchChem. [Technical Guide: (6-Chloropyridin-2-yl)methanesulfonyl
chloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13288123/docs#technical-guide-6-chloropyridin-2-yl-
methanesulfonyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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